An In-depth Technical Guide to N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide (CAS Number 1005508-88-8): A Predictive Physicochemical and Synthetic Overview
An In-depth Technical Guide to N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide (CAS Number 1005508-88-8): A Predictive Physicochemical and Synthetic Overview
For the attention of: Researchers, scientists, and drug development professionals.
Executive Summary: Deconstructing the Molecule
N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide is a molecule of interest due to its composite architecture, featuring a substituted indazole core linked to an ethanesulfonamide moiety. The indazole scaffold is a "privileged structure" in medicinal chemistry, known for its wide range of biological activities.[1][2] The difluorophenyl substituent and the ethanesulfonamide group are expected to significantly modulate the compound's physicochemical properties, including solubility, lipophilicity, and metabolic stability, thereby influencing its potential as a therapeutic agent. This guide will provide a detailed exploration of these constituent parts to build a predictive profile of the target compound.
Predicted Physicochemical Properties
The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic behavior. While experimental values for N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide are unavailable, we can predict its characteristics based on its structural components.
Table 1: Predicted Physicochemical Data for N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide
| Property | Predicted Value/Range | Rationale and Expert Insights |
| Molecular Formula | C₁₅H₁₃F₂N₃O₂S | Based on structural analysis. |
| Molecular Weight | 353.35 g/mol | Calculated from the molecular formula. |
| Appearance | Likely a white to off-white crystalline solid. | Aromatic sulfonamides are typically crystalline solids at room temperature. |
| Melting Point | Expected to be relatively high (>150 °C). | The rigid indazole core and intermolecular hydrogen bonding potential of the sulfonamide group contribute to a stable crystal lattice. |
| Aqueous Solubility | Predicted to be low. | The dominant aromatic and hydrophobic character of the molecule suggests poor solubility in water. The sulfonamide group offers some polarity, but its contribution may be insufficient to overcome the lipophilicity of the rest of the molecule. |
| LogP (Lipophilicity) | Estimated to be in the range of 3-4. | The difluorophenyl and indazole rings are major contributors to lipophilicity. This value is a critical parameter for cell membrane permeability and potential off-target effects. |
| pKa | Estimated to be in the range of 8-10 for the sulfonamide N-H. | The sulfonamide proton is weakly acidic. Its pKa will influence the ionization state of the molecule at physiological pH.[3] |
Strategic Synthesis Approach: A Modular Assembly
A logical and efficient synthesis of N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide would likely follow a convergent approach, where the key indazole core is first constructed and then coupled with the ethanesulfonamide side chain.
Core Synthesis: Formation of the 3-Aryl-1H-Indazole Scaffold
The synthesis of 3-substituted indazoles is a well-established area of organic chemistry.[1][4] A plausible route to the 3-(3,5-difluorophenyl)-5-amino-1H-indazole intermediate is outlined below.
Workflow 1: Proposed Synthesis of the Indazole Core
Caption: A proposed two-step synthesis for the key 5-amino-3-(3,5-difluorophenyl)-1H-indazole intermediate.
Experimental Protocol: Synthesis of 5-Amino-3-(3,5-difluorophenyl)-1H-indazole (Predictive)
-
Indazole Ring Formation:
-
To a solution of 2-fluoro-5-nitrobenzonitrile in a suitable solvent (e.g., ethanol or N,N-dimethylformamide), add hydrazine hydrate.
-
Heat the reaction mixture under reflux for several hours. The choice of solvent and temperature is crucial for driving the cyclization and minimizing side reactions.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Upon completion, cool the reaction mixture and isolate the crude 3-(3,5-difluorophenyl)-5-nitro-1H-indazole by precipitation or extraction.
-
Purify the product by recrystallization or column chromatography.
-
-
Nitro Group Reduction:
-
Dissolve the 3-(3,5-difluorophenyl)-5-nitro-1H-indazole in a suitable solvent such as ethanol or ethyl acetate.
-
Add a reducing agent. Common choices include tin(II) chloride in concentrated hydrochloric acid or catalytic hydrogenation with palladium on carbon. The choice of reducing agent depends on the compatibility with other functional groups in the molecule.
-
Stir the reaction at room temperature or with gentle heating until the reduction is complete.
-
Work up the reaction by neutralizing the acid (if used) and extracting the product into an organic solvent.
-
Purify the resulting 5-amino-3-(3,5-difluorophenyl)-1H-indazole by column chromatography to obtain the desired intermediate.
-
Side Chain Attachment: Sulfonamide Formation
The final step involves the coupling of the amino-indazole intermediate with ethanesulfonyl chloride.
Workflow 2: Final Sulfonamide Coupling
Caption: The final step in the synthesis: sulfonylation of the amino-indazole intermediate.
Experimental Protocol: Synthesis of N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide (Predictive)
-
Sulfonylation Reaction:
-
Dissolve the 5-amino-3-(3,5-difluorophenyl)-1H-indazole in a suitable aprotic solvent like dichloromethane or pyridine at 0 °C. Pyridine can act as both the solvent and the base.
-
Slowly add ethanesulfonyl chloride to the solution. The reaction is typically exothermic, and maintaining a low temperature is important to control the reaction rate and prevent side product formation.
-
Allow the reaction to warm to room temperature and stir for several hours until completion, as monitored by TLC or LC-MS.
-
-
Work-up and Purification:
-
Quench the reaction with water or a dilute acid solution to remove excess base and unreacted sulfonyl chloride.
-
Extract the product into an organic solvent.
-
Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate it under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to yield the final compound, N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide.
-
Analytical Characterization: A Roadmap for Structural Verification
The identity and purity of the synthesized compound would be confirmed using a combination of standard analytical techniques.
Table 2: Expected Analytical Data
| Technique | Expected Observations |
| ¹H NMR | Aromatic protons on the indazole and difluorophenyl rings would appear in the downfield region (typically δ 7-9 ppm). The ethanesulfonamide ethyl group would show a characteristic triplet and quartet pattern. The N-H protons of the indazole and sulfonamide would be visible, and their chemical shifts could be concentration-dependent. |
| ¹³C NMR | Aromatic carbons would resonate in the δ 110-150 ppm range. The carbons of the ethyl group would appear in the upfield region. |
| ¹⁹F NMR | A single resonance for the two equivalent fluorine atoms on the difluorophenyl ring would be expected. |
| Mass Spectrometry (MS) | The molecular ion peak ([M+H]⁺ or [M-H]⁻) corresponding to the calculated molecular weight should be observed. Fragmentation patterns could provide further structural information. |
| Infrared (IR) Spectroscopy | Characteristic absorption bands for N-H stretching (around 3300 cm⁻¹), C=C stretching in the aromatic rings (around 1600-1450 cm⁻¹), and S=O stretching of the sulfonamide (around 1350 and 1160 cm⁻¹) would be expected. |
| High-Performance Liquid Chromatography (HPLC) | A single major peak would indicate the purity of the compound. The retention time would be dependent on the column and mobile phase used. |
Potential Biological Activity: An Informed Hypothesis
Given the prevalence of the indazole scaffold in biologically active molecules, N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide could be investigated for a range of therapeutic applications. The specific substitution pattern suggests that it could be a candidate for screening in assays related to:
-
Kinase Inhibition: Many indazole derivatives are known to be potent kinase inhibitors.[1] The 3-aryl substitution is a common feature in this class of compounds.
-
Anticancer Activity: As a consequence of potential kinase inhibition, the compound may exhibit antiproliferative effects on cancer cell lines.[5]
-
Anti-inflammatory Activity: Some indazole derivatives have shown anti-inflammatory properties.[6]
Workflow 3: Hypothetical Biological Screening Cascade
Caption: A simplified workflow for the initial biological evaluation of the target compound.
Conclusion
While direct experimental data for CAS number 1005508-88-8 is currently elusive, this in-depth guide provides a robust, scientifically-grounded framework for its synthesis, characterization, and potential biological evaluation. The predictive physicochemical data and detailed synthetic protocols offer a valuable starting point for any research program focused on this molecule. The insights into the well-established chemistry of the indazole and sulfonamide moieties should empower researchers to confidently approach the synthesis and study of this and related novel chemical entities.
References
-
Zhang, S. G., Liang, C. G., & Zhang, W. H. (2018). Recent advances in indazole-containing derivatives: synthesis and biological perspectives. Molecules, 23(11), 2783. [Link]
-
Shaikh, et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(10), 1836-1861. [Link]
-
Kumar, R., & Kumar, S. (2024). Synthesis, Mechanism of action And Characterization of Sulphonamide. Journal of Drug Delivery and Therapeutics, 14(1), 215-223. [Link]
-
Saketi, J. M. R., Boddapati, S. N. M., Raghuram, M., et al. (2020). Study on Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. Applied Sciences, 10(11), 3792. [Link]
-
Organic Chemistry Portal. (n.d.). Synthesis of indazoles. [Link]
-
Singh, N., et al. (2022). Synthesis of 1,3-substituted 1H-indazole derivatives and evaluation of anti-inflammatory activity in Sprague Dawley rats. Hepatobiliary and Pancreatic Diseases International, 21(4), 401-408. [Link]
-
Seydel, J. K., & Wempe, E. (1982). Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. Journal of Medicinal Chemistry, 25(6), 712-718. [Link]
Sources
- 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Indazole synthesis [organic-chemistry.org]
- 5. m.youtube.com [m.youtube.com]
- 6. journal.hep.com.cn [journal.hep.com.cn]
